Cas no 24427-77-8 (2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-)

2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- structure
24427-77-8 structure
Product Name:2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-
CAS No:24427-77-8
MF:C13H20O3
MW:224.296104431152
CID:1420725
PubChem ID:5280654
Update Time:2025-04-20

2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-
    • 4-hydroxy-4-(3-hydroxybut-1-enyl)-3,5,5-trimethylcyclohex-2-en-1-one
    • AKOS032948823
    • FEMA no. 4661
    • 24427-77-8
    • SCHEMBL4013839
    • 1O6H4GI83P
    • 4-(1-Hydroxy-4-keto-2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-ol
    • ACon1_002228
    • Q27103586
    • MEGxp0_000242
    • 4-hydroxy-4-[(E)-3-hydroxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one
    • 4-hydroxy-4-[(1E)-3-hydroxybut-1-en-1-yl]-3,5,5-trimethylcyclohex-2-en-1-one
    • 4-Hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-2-cyclohexen-1-one
    • C04166
    • (+/-)-6-Hydroxy-3-oxo-alpha-ionol
    • 4-hydroxy-4-(3.xi.-hydroxy-1-butenyl)-3,5,5-trimethylcyclohex-2-en-1-one
    • SCHEMBL10931697
    • CHEBI:28258
    • 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-buten-1-yl)-3,5,5-trimethyl-
    • UNII-1O6H4GI83P
    • 2-Cyclohexen-1-one-4-ol, 3,5,5-trimethyl, 4-(3-hydroxy-1-butenyl)
    • NCGC00179700-01
    • Inchi: 1S/C13H20O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,10,14,16H,8H2,1-4H3/b6-5+
    • InChI Key: KPQMCAKZRXOZLB-AATRIKPKSA-N
    • SMILES: OC1(/C=C/C(C)O)C(C)=CC(CC1(C)C)=O

Computed Properties

  • Exact Mass: 224.1413
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl- Related Literature

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